

Application Notes and Protocols for JYL 1511: Information Not Available

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: JYL 1511

Cat. No.: B1673193

[Get Quote](#)

A comprehensive search for the compound "**JYL 1511**" did not yield any specific information regarding its dosage and administration in animal studies. Publicly available scientific literature and databases do not contain data on preclinical research, including pharmacokinetics, pharmacodynamics, or toxicology for a compound with this designation. Therefore, the creation of detailed application notes and protocols, as requested, is not possible at this time.

General principles of drug administration and evaluation in animal studies are well-established and include various routes of administration such as oral, intravenous, intraperitoneal, and subcutaneous injections.[1][2][3][4] The selection of a specific route and dosage regimen depends on the physicochemical properties of the compound and the objectives of the study.[5][6] Toxicology studies in animals are crucial for determining the safety profile of a new drug candidate before it can be tested in humans.[7][8]

It is important to note that information was found for a similarly named compound, NUV-1511, a drug-drug conjugate developed by Nuvation Bio for the treatment of advanced solid tumors.[9][10] An Investigational New Drug (IND) application for NUV-1511 was cleared by the FDA, and a Phase 1/2 clinical trial for patients with advanced solid tumors was initiated.[9][11][12] However, Nuvation Bio has since announced the discontinuation of the development of NUV-1511 due to a lack of consistent efficacy.[13] It is crucial to understand that NUV-1511 is a distinct entity from the requested "**JYL 1511**," and any information pertaining to it is not applicable.

For researchers, scientists, and drug development professionals seeking to conduct animal studies with a new compound, it is imperative to first establish a comprehensive preclinical data package. This typically includes:

- In vitro characterization: Determining the compound's mechanism of action, potency, and selectivity.
- Pharmacokinetic (PK) studies: Assessing the absorption, distribution, metabolism, and excretion (ADME) of the compound in relevant animal species.[14][15][16][17][18][19]
- Pharmacodynamic (PD) studies: Evaluating the effect of the compound on the intended biological target and the dose-response relationship.
- Toxicology studies: Identifying potential adverse effects and establishing a safe dose range for further studies.[20][21]

Without this foundational data for "**JYL 1511**," providing specific protocols or dosage information would be inappropriate and scientifically unsound. Researchers interested in this compound would need to undertake these initial investigational steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. az.research.umich.edu [az.research.umich.edu]
- 2. scribd.com [scribd.com]
- 3. animal.research.wvu.edu [animal.research.wvu.edu]
- 4. researchgate.net [researchgate.net]
- 5. Impact of dosing schedule in animal experiments on compound progression decisions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]

- 7. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
- 8. Juvenile animal toxicity study designs to support pediatric drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. targetedonc.com [targetedonc.com]
- 10. Pipeline - NUvATION BIO, INC. [nuvationbio.com]
- 11. [ClinicalTrials.gov](https://clinicaltrials.gov) [clinicaltrials.gov]
- 12. urologytimes.com [urologytimes.com]
- 13. UPDATE: Nuvation Bio Discontinues Development Of NUV-1511; NUV-1511 Well Tolerated; Co Has Made This Decision Due To Lack Of Sufficiently Consistent Efficacy Across Cohorts; Continues Investment In IBTROZI Launch; Resources Budgeted For NUV-1511 T... [sahmcapital.com]
- 14. Pharmacokinetics and Safety Studies in Rodent Models Support Development of EPICERTIN as a Novel Topical Wound-Healing Biologic for Ulcerative Colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Pharmacokinetics and Intestinal Metabolism of Compound K in Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Largazole Pharmacokinetics in Rats by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Pharmacokinetics and metabolism of dofetilide in mouse, rat, dog and man - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Pharmacokinetics and tissue distribution of vigabatrin enantiomers in rats - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Implementation of toxicokinetics in toxicity studies--Toxicokinetics of 4-methylanisole and its metabolites in juvenile and adult rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. An international appraisal of the minimum duration of chronic animal toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Exploring Greater Flexibility for Chronic Toxicity Study Designs to Support Human Safety Assessment While Balancing 3Rs Considerations - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes and Protocols for JYL 1511: Information Not Available]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1673193#jyl-1511-dosage-and-administration-for-animal-studies>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com